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Compound of Interest |

Compound Name: 4-(2-Chloroethyl)benzaldehyde
CAS No.: 103076-33-1
Cat. No.: B1339278
. J

Executive Summary & Immediate Directives

4-(2-Chloroethyl)benzaldehyde (CAS: 103076-33-1) is a bifunctional intermediate containing
a reactive aldehyde group and an alkyl chloride moiety. Unlike simple aryl halides (e.qg., 4-
chlorobenzaldehyde), the chloroethyl group functions as a primary alkylating agent.

Operational Directive: Treat as a High-Hazard Alkylating Agent. Disposal Route:Halogenated
Organic Waste stream for high-temperature incineration. Prohibited: Do NOT dispose of via
sanitary sewer, trash, or evaporation.[1][2] Do NOT mix with strong oxidizers or alkaline waste
streams.

Hazard Identification & Technical Justification

To ensure safety, researchers must understand the causality of the hazards. This molecule
presents a dual-threat profile:

o Alkylating Potential (The Chloroethyl Group): The

tail is a primary alkyl halide. In biological systems, this can act as a DNA alkylator, posing
potential mutagenic or carcinogenic risks. This necessitates barrier protection (PPE) and
containment.[3][4][5][6][7]

e Chemical Reactivity (The Aldehyde Group): The
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group is susceptible to air oxidation, forming 4-(2-chloroethyl)benzoic acid. While less toxic,
the accumulation of acidic crystals can pressurize sealed vessels over time.

ble 1: Physicochemical ies & Saf

Property Value | Description Operational Implication

Use for waste
CAS Number 103076-33-1

tagging/inventory.

Halogenated. Must go to
Molecular Formula

halogenated waste stream.

May crystallize in storage;

Physical State Solid (low melting) or Liquid o
handle as a liquid for transfer.
) . Combustible but not highly
Flash Point >110°C (Predicted)
flammable.
o - Incompatible with nucleophiles
Reactivity Electrophilic (Alkylator)

(amines, thiols) and bases.

Waste Segregation & Containerization Protocol

The integrity of the waste stream relies on strict segregation. Mixing this compound with
incompatible streams can generate heat or toxic gases.

The "Halogenated Rule"

Because the molecule contains Chlorine (Cl), it must be segregated into the Halogenated
Solvent waste stream.

 Why? Non-halogenated waste streams (e.g., Acetone/Ethanol) are often used as fuel
blending. Halogens release acid gases (HCI) upon combustion, damaging standard
incinerators. They require specialized scrubbers.

Step-by-Step Disposal Workflow
Step 1: Pre-Disposal Stabilization
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o Check State: If the material is in an old container, check for crystal formation (oxidation) or
pressure buildup.

e Solvent Dissolution: If the pure compound is solid or viscous, dissolve it in a minimal amount
of compatible solvent (e.g., Dichloromethane or Ethyl Acetate) to facilitate transfer into the
waste container. Do not use water.

Step 2: Container Selection
» Material: Amber glass (preferred) or High-Density Polyethylene (HDPE).

o Seal: Screw cap with a Teflon (PTFE) liner to prevent solvent swelling and leakage.

Step 3: Labeling

o Tag: Hazardous Waste.

o Constituents: Explicitly list: "4-(2-Chloroethyl)benzaldehyde" and the solvent used (e.g.,
"Dichloromethane™).

e Hazard Checkboxes: Mark "Toxic" and "lrritant".

Step 4: Storage Pending Pickup

o Store in a Satellite Accumulation Area (SAA).
» Keep the container inside a secondary containment tray (polypropylene).

o Segregation: Keep separate from Oxidizers (Nitric acid, Peroxides) and Strong Bases
(Sodium Hydroxide).

Emergency Procedures: Spill Response
Scenario: A 100mL bottle of 4-(2-Chloroethyl)benzaldehyde drops and shatters.
Immediate Action:

o Evacuate: Clear the immediate area (15 ft radius).

o Ventilate: If safe, open fume hood sashes; otherwise, rely on general lab HVAC.
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e PPE Up: Double nitrile gloves, lab coat, safety goggles. (Respiratory protection required if
outside a fume hood).

Cleanup Protocol:

Contain: Encircle the spill with absorbent socks or pillows.

o Absorb: Cover the liquid with an inert absorbent (Vermiculite, Sand, or commercial spill
pads). Do NOT use paper towels (combustible and poor barrier).

o Collect: Scoop absorbed material into a wide-mouth jar or heavy-duty hazardous waste bag.

o Decontaminate: Wipe the surface with a mild soap/water solution, followed by an acetone
wipe. Dispose of all wipes as hazardous waste.

Visualized Workflows (Graphviz)
Diagram 1: Waste Classification Logic

This decision tree guides the researcher to the correct waste stream, preventing costly cross-
contamination.
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Waste Generation:
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/
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Dissolve in DCM or EtOAc

Select Waste Stream

HALOGENATED ORGANIC WASTE
(High Temp Incineration)

Click to download full resolution via product page

Caption: Logic flow for classifying and preparing 4-(2-Chloroethyl)benzaldehyde for disposal.

Diagram 2: Spill Response Decision Matrix

A rapid-response visual aid for laboratory personnel during an accidental release.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1339278?utm_src=pdf-body-img
https://www.benchchem.com/product/b1339278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Minor (<100mL) Don_ P.PE: Absorb with Vermiculite w| Sealin HazWaste Bag
. Double Nitrile Gloves > P .
Inside Fume Hood Goggles, Lab Coat (No Paper Towels) Label 'Toxic Debris
BB Vsior (>100mL) EVACUATE LAB
Or Outside Hood Call EHS

Spill Detected Assess Volume & Location

Click to download full resolution via product page

Caption: Operational decision matrix for spill containment and cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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